N,N-dimethyl-4-(1,3-thiazol-2-yloxy)oxolan-3-amine
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Overview
Description
N,N-dimethyl-4-(1,3-thiazol-2-yloxy)oxolan-3-amine is a useful research compound. Its molecular formula is C9H14N2O2S and its molecular weight is 214.28. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative and Antimicrobial Properties
A series of Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine were synthesized to investigate their biological activities, focusing on their DNA protective ability and antimicrobial activity. Notably, compounds exhibited high DNA protective ability against oxidative damage and strong antimicrobial activity against specific strains, highlighting their potential in chemotherapy strategies and antimicrobial applications Gür et al., 2020.
Multi-Stimuli Responsive Materials
The development of novel V-shaped molecules derived from thiazole compounds demonstrated profound effects on quantum yields in polar solvents and exhibited morphology-dependent fluorochromism. These findings suggest potential applications in security inks and as sensors, due to their reversible color changes in response to mechanical force or pH stimuli Lu & Xia, 2016.
High-Pressure Chemical Reactions
Research into the reactions of oxiranes with carbon disulfide under high pressure has led to the synthesis of various thione derivatives, indicating a method for producing compounds with potential industrial and pharmaceutical applications Taguchi et al., 1988.
Synthesis and Structural Analysis
The synthesis and analysis of aminothiazole derivatives highlight their diverse biological applications. Structural elucidation through spectroscopic methods and computational studies provides insight into their potential as bioactive molecules Adeel et al., 2017.
Fluid Phase Equilibria in Carbon Capture
The modeling of amines, particularly those with thiazole structures, in mixtures with water and carbon dioxide, is critical for applications in carbon capture. Studies on the fluid phase behavior of these mixtures contribute to understanding the role of amines in industrial processes aimed at reducing carbon emissions Mac Dowell et al., 2011.
Mechanism of Action
“N,N-dimethyl-4-(1,3-thiazol-2-yloxy)oxolan-3-amine” is a compound that contains a thiazole ring. Thiazoles are a type of heterocyclic compound that has been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .
Properties
IUPAC Name |
N,N-dimethyl-4-(1,3-thiazol-2-yloxy)oxolan-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2S/c1-11(2)7-5-12-6-8(7)13-9-10-3-4-14-9/h3-4,7-8H,5-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBXRJLHQLRVPKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1COCC1OC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.